Cas no 1261949-79-4 (3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261949-79-4
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321536
• CID: 2765479
• PubChem ID: 53227409
• Update Time: 2025-10-07

3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321536
• 6'-Fluoro-5-methoxy[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 1261949-79-4
• 3-(5-CARBOXY-2-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID00690965
• 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid, 95%
• 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321536
• Inchi： 1S/C15H11FO5/c1-21-11-5-9(4-10(6-11)15(19)20)12-7-8(14(17)18)2-3-13(12)16/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： LXLHUINOYSISPW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid

Introduction to 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid (CAS No: 1261949-79-4)

3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261949-79-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a unique structural motif combining a fluoro-substituted phenyl ring with a carboxylic acid group at the 5-position and a methoxy group at the 3-position. Such structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by its aromatic system and functional groups, positions it as a versatile building block for synthesizing more complex molecules. The presence of both electron-withdrawing (carboxylic acid) and electron-donating (methoxy) groups on the benzene ring suggests potential for diverse interactions with biological targets, including enzymes and receptors. This balance of functional groups enhances its utility in drug design, allowing for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding interactions with biological macromolecules. The fluorine atom in the 2-position of the phenyl ring in 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid contributes to these desirable properties, making it an attractive scaffold for medicinal chemists. Furthermore, the carboxylic acid moiety provides a site for further derivatization, enabling the creation of ester analogs, amides, or other pharmacophores that may enhance drug-like characteristics.

One of the most compelling aspects of this compound is its potential application in the synthesis of inhibitors targeting inflammatory pathways. The structural framework of 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid bears resemblance to known bioactive molecules that modulate enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are central to inflammatory responses. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against these enzymes, potentially offering a new approach to treating chronic inflammatory diseases.

Moreover, the methoxy group at the 3-position introduces additional conformational flexibility, which can be exploited to optimize binding interactions with protein targets. This feature is particularly valuable in drug design, as it allows for precise tuning of molecular shape and electronic distribution to achieve high selectivity. Such selectivity is crucial for minimizing side effects and improving overall therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled more efficient access to structurally complex molecules like 3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, making it more scalable and cost-effective. These improvements have opened up new avenues for exploring derivatives of this compound, further expanding its potential applications in drug discovery.

The compound’s physicochemical properties also make it suitable for formulation into various pharmaceutical dosage forms. Its solubility profile can be modulated through structural modifications, allowing for the development of oral solids, liquids, or even transdermal formulations. This flexibility is essential for achieving optimal bioavailability and patient compliance in therapeutic regimens.

In conclusion,3-(5-Carboxy-2-fluorophenyl)-5-methoxybenzoic acid (CAS No: 1261949-79-4) represents a promising scaffold for medicinal chemistry research. Its unique structural features, combined with its potential biological activity and synthetic accessibility, make it an attractive candidate for further investigation. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics targeting inflammation and other complex diseases.